1-(cyclopropylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid
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Description
1-(Cyclopropylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid is a pyrazole-based carboxylic acid derivative characterized by a cyclopropylmethyl substituent at the N1 position and a methyl group at the C3 position. The cyclopropylmethyl group introduces unique steric and electronic properties, influencing solubility, metabolic stability, and intermolecular interactions.
Properties
Molecular Formula |
C9H12N2O2 |
|---|---|
Molecular Weight |
180.20 g/mol |
IUPAC Name |
1-(cyclopropylmethyl)-3-methylpyrazole-4-carboxylic acid |
InChI |
InChI=1S/C9H12N2O2/c1-6-8(9(12)13)5-11(10-6)4-7-2-3-7/h5,7H,2-4H2,1H3,(H,12,13) |
InChI Key |
PDMKPVYIXHPZRW-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NN(C=C1C(=O)O)CC2CC2 |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-(cyclopropylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of cyclopropylmethyl hydrazine with 3-methyl-1H-pyrazole-4-carboxylic acid in the presence of a suitable catalyst can yield the desired compound. Industrial production methods often involve optimizing reaction conditions such as temperature, pressure, and the use of solvents to maximize yield and purity .
Chemical Reactions Analysis
1-(Cyclopropylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxidized derivatives.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to yield reduced forms of the compound.
Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups. Common reagents include halogens and nucleophiles.
Condensation: Condensation reactions with aldehydes or ketones can form more complex structures.
The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
1-(Cyclopropylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid has a wide range of applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials with unique properties
Mechanism of Action
The mechanism of action of 1-(cyclopropylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to a cascade of biochemical events that result in its observed effects. The exact molecular targets and pathways can vary depending on the specific application and context .
Comparison with Similar Compounds
Key Structural Features
The table below summarizes structural differences and molecular properties of 1-(cyclopropylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid and related compounds:
Physicochemical Properties
- Lipophilicity: The cyclopropylmethyl group in the target compound offers moderate lipophilicity compared to aromatic substituents (e.g., 4-chlorophenyl or 4-cyanobenzyl), which may enhance membrane permeability . The difluoromethyl analog () is more polar due to electronegative fluorine atoms.
- Acidity : The carboxylic acid group (pKa ~2-3) is common across analogs. Electron-withdrawing groups (e.g., nitrile in ) may slightly increase acidity.
- Solubility : Cyclopropylmethyl and cyclobutylmethyl analogs are expected to have better aqueous solubility than aromatic derivatives due to reduced π-π stacking .
Antioxidant and Anti-inflammatory Potential
Pyrazole-carboxylic acids with aromatic substituents, such as 1-benzoyl-3-phenyl derivatives (), exhibit notable antioxidant and anti-inflammatory activity.
Biological Activity
1-(Cyclopropylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid is a pyrazole derivative notable for its potential biological activities. Its unique structure, characterized by the cyclopropylmethyl substituent and a carboxylic acid functional group, positions it as a compound of interest in medicinal chemistry and agricultural applications. This article reviews the biological activity of this compound, focusing on its mechanisms, therapeutic potential, and relevant case studies.
- Molecular Formula : C9H12N2O2
- Molecular Weight : 180.20 g/mol
- Structural Features : The presence of the cyclopropylmethyl group and the carboxylic acid moiety contributes to its distinctive reactivity and interaction with biological targets.
Biological Activity Overview
The biological activity of 1-(cyclopropylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid has been explored in various contexts, including:
- Antimicrobial Activity : Preliminary studies suggest that pyrazole derivatives exhibit antifungal properties. The compound has shown potential against various fungal strains, indicating its utility in agricultural settings, particularly as a fungicide .
- Enzyme Inhibition : Research indicates that this compound may inhibit specific enzymes relevant to metabolic pathways. For instance, studies on similar pyrazole compounds have demonstrated their ability to inhibit lactate dehydrogenase (LDH), an enzyme involved in cancer metabolism .
The mechanisms through which 1-(cyclopropylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid exerts its biological effects are still under investigation. However, several hypotheses based on structural analogs suggest:
- Enzyme Interaction : The compound may interact with enzymes or receptors due to its structural features, potentially modulating their activity .
- Cellular Effects : Similar compounds have shown effects on cellular processes such as apoptosis and migration in cancer cells, suggesting that this compound might have similar properties .
Study 1: Antifungal Activity
A study evaluated the antifungal efficacy of various pyrazole derivatives, including 1-(cyclopropylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid. Results indicated significant inhibition against wheat rust and Phoma asparagi, demonstrating the compound's potential as a fungicide .
Study 2: Inhibition of Lactate Dehydrogenase
Research on related pyrazole compounds revealed robust inhibition of LDH with low nanomolar IC50 values. This suggests that 1-(cyclopropylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid could be developed as an LDH inhibitor for cancer treatment .
Comparative Analysis with Related Compounds
The following table compares 1-(cyclopropylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid with structurally similar compounds regarding their biological activities:
| Compound Name | Biological Activity | Key Features |
|---|---|---|
| 1-(Cyclopropylmethyl)-3-methyl-1H-pyrazole-4-carboxylic acid | Antifungal, potential LDH inhibitor | Cyclopropylmethyl group; carboxylic acid |
| 3-Methyl-1H-pyrazole-4-carboxylic acid | Antifungal activity | Lacks cyclopropylmethyl substituent |
| 4-Amino-1-(cyclopropylmethyl)-1H-pyrazole-3-carboxamide | Enhanced antimicrobial activity | Contains amino group; increased solubility |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
